Acid roseine

• CAS No.: 68109-73-9
• Molecular Formula: C20H17N3Na2O9S3
• Molecular Weight: 585.5 g/mol
• IUPAC Name: disodium;6-azaniumylidene-3-[bis(4-amino-3-sulfonatophenyl)methylidene]-5-methylcyclohexa-1,4-diene-1-sulfonate
• InChI: InChI=1S/C20H19N3O9S3.2Na/c1-10-6-13(9-18(20(10)23)35(30,31)32)19(11-2-4-14(21)16(7-11)33(24,25)26)12-3-5-15(22)17(8-12)34(27,28)29;;/h2-9,23H,21-22H2,1H3,(H,24,25,26)(H,27,28,29)(H,30,31,32);;/q;2*+1/p-2
• InChI Key: WZRZTHMJPHPAMU-UHFFFAOYSA-L
• SMILES: CC1=CC(=C(C2=CC(=C(C=C2)N)S(=O)(=O)[O-])C3=CC(=C(C=C3)N)S(=O)(=O)[O-])C=C(C1=[NH2+])S(=O)(=O)[O-].[Na+].[Na+]
• Other CAS No.: 3244-88-0; 68109-73-9
• Pictograms: Irritant
• Related CAS: 3244-88-0 (Parent)
• Synonyms: acid fuchsin; acid violet 19; acid-fuchsin; ammonium acid fuchsin; C.I. acid violet 19

Description

Acid Roseine (C.I. 42685, Acid Violet 19), also known as Acid Fuchsin, is a triarylmethane dye derived from sulfonated rosaniline. Its chemical formula is C₂₀H₁₇N₃Na₂O₉S₃ (molecular weight 585.54 g/mol), and it exists as a sodium salt of rosaniline trisulfonic acid . The compound appears as a green-metallic, deep red powder, forming purplish-red aqueous solutions. Key properties include:

• Solubility: Highly soluble in water (1g/7 mL), slightly soluble in ethanol .
• Spectral Characteristics: Absorption maxima at 540–545 nm (in 0.01% HCl) .
• Applications: Used as a pH indicator (red to colorless at pH 12–14), protein stain in histology, and textile dye .

Acid Roseine is a mixture of mono-, di-, and trisulfonated derivatives of rosaniline, synthesized via sulfonation of rosaniline (a product of aniline and toluidine condensation) .

Comparison with Similar Compounds

Analytical Challenges and Research Insights

• Purity Assessment : Acid Roseine’s variable sulfonation degree complicates quantification. HPLC and UV-Vis spectroscopy are standard methods, though batch variability requires rigorous calibration .
• Functional Overlap: Studies note cross-reactivity between Acid Roseine and Acid Green 3 in textile dyeing, attributed to shared sulfonate groups .

Q & A

Basic Research Questions

Q. What validated analytical methods are recommended for verifying the purity and structural integrity of Acid Roseine in experimental settings?

• Methodological Answer : Acid Roseine’s purity can be assessed via high-performance liquid chromatography (HPLC) with UV-Vis detection, calibrated against certified reference standards. Structural confirmation requires nuclear magnetic resonance (NMR) spectroscopy (¹H/¹³C) and mass spectrometry (MS) to validate molecular weight and functional groups. Ensure protocols adhere to reproducibility guidelines, including detailed documentation of solvent systems, column specifications, and calibration curves . For trace impurities, tandem MS or gas chromatography (GC-MS) may be employed, with thresholds set per ICH Q3 guidelines .

Q. What are the standard protocols for synthesizing Acid Roseine in laboratory settings, and how can reproducibility be ensured?

• Methodological Answer : Synthesis typically involves diazo coupling reactions under controlled pH and temperature. Document reaction parameters (e.g., molar ratios, catalyst concentrations, reaction time) rigorously, following protocols in peer-reviewed organic chemistry journals. Reproducibility requires strict adherence to stoichiometric calculations and inert atmospheric conditions. For quality control, integrate real-time monitoring via FTIR to track intermediate formation. Detailed step-by-step procedures should be archived in supplementary materials, as per Beilstein Journal guidelines .

Advanced Research Questions

Q. How can researchers resolve contradictory data on Acid Roseine’s bioactivity across different experimental models (e.g., in vitro vs. in vivo studies)?

• Methodological Answer : Contradictions often arise from variability in experimental design, such as differences in solvent carriers (e.g., DMSO vs. aqueous buffers) or cellular uptake kinetics. Conduct systematic meta-analyses to identify confounding variables, using PRISMA frameworks to assess bias in study selection . Employ dose-response normalization across models and validate findings with orthogonal assays (e.g., fluorescence quenching for binding affinity vs. enzyme-linked immunosorbent assays). Sensitivity analyses should control for batch-to-batch variability in Acid Roseine synthesis .

Q. What strategies mitigate photodegradation artifacts in Acid Roseine-based staining protocols for long-term microscopy studies?

• Methodological Answer : Photostability assays under varying light intensities (e.g., 405 nm vs. 488 nm excitation) are critical. Use radical scavengers (e.g., ascorbic acid) or oxygen-depleted mounting media to reduce oxidative degradation. Quantify degradation kinetics via time-lapsed spectral analysis and correlate with imaging parameters. For protocol optimization, adopt factorial experimental designs to test combinations of pH, temperature, and antioxidant additives . Document degradation products using LC-MS and cross-reference with toxicity databases .

Q. How can machine learning models enhance the prediction of Acid Roseine’s interactions with biomacromolecules in silico?

• Methodological Answer : Train neural networks on curated datasets of Acid Roseine’s binding affinities (e.g., protein-ligand docking scores from PDB databases). Feature engineering should incorporate molecular descriptors (e.g., logP, polar surface area) and quantum mechanical properties (e.g., HOMO-LUMO gaps). Validate models with leave-one-out cross-validation and compare against ab initio molecular dynamics simulations. Open-source tools like AutoDock Vina or Schrodinger’s Maestro can streamline workflow integration .

Methodological Considerations for Data Integrity

Q. What statistical frameworks are appropriate for analyzing dose-dependent cytotoxicity of Acid Roseine in heterogeneous cell populations?

• Methodological Answer : Use nonlinear regression models (e.g., sigmoidal dose-response curves) with Hill slope adjustments to account for cell subpopulation variability. Pair with ANOVA followed by Tukey’s post hoc tests for multi-group comparisons. For single-cell heterogeneity, apply Bayesian hierarchical models or bootstrapping to estimate confidence intervals. Data should be archived in FAIR-compliant repositories with metadata on cell passage numbers and culture conditions .

Q. How should researchers design controlled experiments to isolate Acid Roseine’s specific effects from background noise in complex biological matrices?

• Methodological Answer : Implement blocking designs to control for batch effects (e.g., cell culture plates, reagent lots). Use isotope-labeled Acid Roseine (e.g., ¹³C variants) as internal standards in mass spectrometry workflows. For fluorescence-based assays, include negative controls with structurally analogous dyes (e.g., Evans Blue) to subtract nonspecific binding. Power analyses must predefine effect sizes and sample sizes to minimize Type I/II errors .

Tables for Key Methodological Comparisons

Parameter	Basic Research	Advanced Research
Purity Analysis	HPLC-UV, NMR	LC-HRMS, isotopic dilution assays
Stability Testing	Accelerated thermal degradation	Photostability under multi-wavelength exposure
Data Analysis	Descriptive statistics	Bayesian inference, machine learning
Reproducibility Standards	Protocol replication in triplicate	Interlaboratory validation (ISO 17025)